Cas no 1639355-28-4 ((2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis)

• Product Name: (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis
• CAS No: 1639355-28-4
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 6394480
• PubChem ID: 94968704
• Update Time: 2025-10-20

(2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis Chemical and Physical Properties

Names and Identifiers

• (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis
• (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride
• 1-Piperidinecarbonyl chloride, 2,6-dimethyl-, (2R,6S)-
• (2S,6R)-2,6-Dimethyl-piperidine-1-carbonyl chloride
• Rel-(2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride
• JOPVMXGJULJMLT-KNVOCYPGSA-N
• (2R,6S)-2,6-Dimethylpiperidine-1-carbonylchloride
• 1639355-28-4
• (2R,6S)-2,6-Dimethylpiperidine-1-carbonyl chloride
• 1-Piperidinecarbonyl chloride, 2,6-dimethyl-, (2R,6S)-rel-
• EN300-1612124
• SCHEMBL16279354
• 1443246-39-6
• AKOS026734179

• Inchi： 1S/C8H14ClNO/c1-6-4-3-5-7(2)10(6)8(9)11/h6-7H,3-5H2,1-2H3/t6-,7+
• InChI Key： JOPVMXGJULJMLT-KNVOCYPGSA-N
• SMILES： C(Cl)(N1[C@@H](C)CCC[C@H]1C)=O

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 253.1±7.0 °C(Predicted)
• pka: -1.72±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis

Recent Advances in the Application of (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis (CAS: 1639355-28-4) in Chemical Biology and Pharmaceutical Research

The compound (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis (CAS: 1639355-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its stereospecificity and reactivity, has been employed in the synthesis of various bioactive molecules, including potential drug candidates and molecular probes. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key applications of (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis is its role as an intermediate in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the construction of selective kinase inhibitors, where the stereochemistry of the compound was critical for achieving high binding affinity and specificity. The study reported a 5-fold increase in inhibitory activity compared to analogs derived from the trans-isomer, underscoring the importance of the cis-configuration in this context.

In addition to its pharmacological applications, (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis has been explored in chemical biology as a tool for protein labeling and modification. A recent preprint on bioRxiv detailed its use in the site-specific acylation of lysine residues in proteins, enabling the study of post-translational modifications and protein function. The researchers utilized the compound's reactivity with primary amines to achieve high selectivity and yield, paving the way for new methodologies in proteomics research.

The synthesis and scalability of (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis have also been addressed in recent industrial reports. A 2024 white paper by a leading pharmaceutical manufacturer outlined an optimized large-scale synthesis route, achieving >99% enantiomeric purity and >90% yield. This advancement addresses previous challenges in the production of the compound, making it more accessible for both academic and industrial applications.

Looking ahead, the unique properties of (2R,6S)-2,6-dimethylpiperidine-1-carbonyl chloride, cis position it as a valuable asset in drug discovery and chemical biology. Ongoing research is investigating its potential in the development of covalent inhibitors and bifunctional molecules, with preliminary results indicating promising activity in targeting previously undruggable proteins. As the field continues to evolve, this compound is expected to play a pivotal role in bridging the gap between synthetic chemistry and biological applications.